Cas no 61621-56-5 (1,3-Benzenediol, 4,6-dibromo-2-methyl-5-nonyl-)

• Product Name: 1,3-Benzenediol, 4,6-dibromo-2-methyl-5-nonyl-
• CAS No: 61621-56-5
• MF: C₁₆H₂₄Br₂O₂
• MW: 408.168563842773
• CID: 472510
• PubChem ID: 71394054
• Update Time: 2025-04-19

1,3-Benzenediol, 4,6-dibromo-2-methyl-5-nonyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4,6-dibromo-2-methyl-5-nonyl-
• 4,6-dibromo-2-methyl-5-nonylbenzene-1,3-diol
• DTXSID70815784
• 61621-56-5

• Inchi： 1S/C16H24Br2O2/c1-3-4-5-6-7-8-9-10-12-13(17)15(19)11(2)16(20)14(12)18/h19-20H,3-10H2,1-2H3
• InChI Key： UDUVTULXWOOMEO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)C(=C(C=1CCCCCCCCC)Br)O)O

Computed Properties

• Exact Mass: 406.01432
• Monoisotopic Mass: 406.01431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46